2-amino-2-(4-methoxyphenyl)-N-methylacetamide

• Molecular Formula: C10H14N2O2
• Molecular Weight: 194.23 g/mol
• IUPAC Name: 2-amino-2-(4-methoxyphenyl)-N-methylacetamide
• InChI: InChI=1S/C10H14N2O2/c1-12-10(13)9(11)7-3-5-8(14-2)6-4-7/h3-6,9H,11H2,1-2H3,(H,12,13)
• InChI Key: DFHLGDDNBJHMSB-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)C(C1=CC=C(C=C1)OC)N

Description

2-amino-2-(4-methoxyphenyl)-N-methylacetamide is a useful research compound. Its molecular formula is C10H14N2O2 and its molecular weight is 194.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of 4-bromoanisole (1.00 mL, 8.0 mmol), N-(diphenylmethylene)glycine ethyl ester (2.14 g, 8.0 mmol) and potassium phosphate tribasic (5.11 g, 24.1 mmol) in toluene (15 mL) under an argon atmosphere were added tri-tert-butylphosphine (79 μl, 0.32 mmol) and tris(dibenzylideneacetone)palladium(0) (147 mg, 0.16 mmol). The reaction mixture was stirred for 24 h at 100° C. It was filtered over Hyflo® and washed with toluene. The filtrate was concentrated and diluted with methanol (5 mL). At 5° C. aqueous methylamine (41% in water, 4.74 mL, 56.1 mmol) was added dropwise and stirring was continues for 22 h at ambient temperature. The resulting suspension was concentrated and the residue was taken in THF (5 mL), before aqueous HCl (1M, 40 mL, 40 mmol) was added. After stirring for 4 h at ambient temperature it was extracted with tert-butylmethylether, the organic layers were washed with aqueous HCl (1M). The aqueous. layers were washed with ethyl acetate and concentrated in vacuo. The residue was separated between THF and aqueous NaOH (1M). The organic layer was dried over sodium sulfate and concentrated affording the title compound (943 mg, 61%) as a light brown oil. MS m/e: 150.2 [M-Me-NHMe+H]+).